Cas no 1097119-36-2 (3-(4-bromobenzoyl)-1H-indole)

• Product Name: 3-(4-bromobenzoyl)-1H-indole
• CAS No: 1097119-36-2
• MF: C₁₅H₁₀BrNO
• MW: 300.15000295639
• CID: 2886824
• PubChem ID: 43339285
• Update Time: 2025-11-02

3-(4-bromobenzoyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromobenzoyl)-1H-indole
• (4-bromophenyl)-(1H-indol-3-yl)methanone

• Inchi： 1S/C15H10BrNO/c16-11-7-5-10(6-8-11)15(18)13-9-17-14-4-2-1-3-12(13)14/h1-9,17H
• InChI Key： NOHMBINTTHCYSF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1=CNC2C=CC=CC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 312
• XLogP3: 4.4
• Topological Polar Surface Area: 32.9

Additional information on 3-(4-bromobenzoyl)-1H-indole

Exploring the Versatile Applications and Properties of 3-(4-bromobenzoyl)-1H-indole (CAS No. 1097119-36-2)

In the realm of organic chemistry, 3-(4-bromobenzoyl)-1H-indole (CAS No. 1097119-36-2) stands out as a compound of significant interest due to its unique structural features and broad applicability. This indole derivative, characterized by the presence of a 4-bromobenzoyl group, has garnered attention in various scientific and industrial fields. Researchers and professionals frequently search for information on its synthesis, properties, and potential uses, making it a hot topic in contemporary chemical discussions.

The molecular structure of 3-(4-bromobenzoyl)-1H-indole combines the indole core with a bromobenzoyl moiety, which imparts distinct chemical and physical properties. The bromine atom in the 4-position of the benzoyl group enhances the compound's reactivity, making it a valuable intermediate in organic synthesis. This characteristic is particularly relevant in the development of pharmaceuticals and agrochemicals, where indole derivatives play a pivotal role.

One of the most searched questions regarding 3-(4-bromobenzoyl)-1H-indole revolves around its synthesis. The compound can be prepared through various methods, including Friedel-Crafts acylation reactions involving indole and 4-bromobenzoyl chloride. Researchers often explore optimized conditions to achieve high yields and purity, as this is critical for subsequent applications. The compound's stability under different conditions is another area of interest, with many studies focusing on its behavior in various solvents and temperatures.

The applications of 3-(4-bromobenzoyl)-1H-indole extend beyond the laboratory. In the pharmaceutical industry, it serves as a key building block for the synthesis of bioactive molecules. Its indole scaffold is a common feature in many drugs targeting neurological and inflammatory conditions. Additionally, the bromine substituent offers opportunities for further functionalization, enabling the creation of diverse derivatives with tailored properties.

Another trending topic in the context of 3-(4-bromobenzoyl)-1H-indole is its role in material science. The compound's aromatic system and electron-withdrawing bromine atom make it a candidate for use in organic electronic devices. Researchers are investigating its potential in organic light-emitting diodes (OLEDs) and photovoltaic cells, where its optoelectronic properties could be harnessed for improved performance.

Environmental and safety considerations are also frequently discussed in relation to 3-(4-bromobenzoyl)-1H-indole. While the compound is not classified as hazardous under standard regulations, proper handling and disposal practices are essential to minimize any potential risks. This aspect is particularly important for industrial-scale applications, where large quantities of the compound may be processed.

The market dynamics of 3-(4-bromobenzoyl)-1H-indole are another area of interest. With the growing demand for indole-based compounds in various industries, the compound's commercial availability and pricing trends are closely monitored. Suppliers and manufacturers often provide technical data sheets and certificates of analysis to ensure quality and compliance with industry standards.

In conclusion, 3-(4-bromobenzoyl)-1H-indole (CAS No. 1097119-36-2) is a multifaceted compound with significant potential in pharmaceuticals, material science, and beyond. Its unique structural attributes, combined with its reactivity and versatility, make it a subject of ongoing research and development. As scientific advancements continue, the compound's applications are likely to expand, further solidifying its importance in the chemical landscape.